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Compound of Interest

Compound Name:
[2-(4-Chlorophenyl)ethyl](3-

methylbutan-2-yl)amine

CAS No.: 1036589-80-6

Cat. No.: B1461440

Get Quote

Executive Summary
2-(4-Chlorophenyl)ethylamine (CAS 156-41-2), also known as 4-chlorophenethylamine, is a

critical primary amine building block in medicinal chemistry. It serves as a scaffold for dopamine

receptor ligands, isoalloxazine derivatives for Alzheimer’s therapy, and various psychotropic

agents. Despite its structural simplicity, this compound exhibits significant sensitivity to

atmospheric carbon dioxide and moisture. Improper storage leads to the formation of insoluble

carbamate salts, compromising stoichiometric accuracy in sensitive catalytic cross-couplings.

This guide outlines a rigorous protocol for the inert storage and handling of 2-(4-

Chlorophenyl)ethylamine to ensure high-fidelity experimental results in drug discovery

workflows.

Physicochemical Profile & Safety Assessment
2.1 Chemical Identity & Properties
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Property Specification

CAS Number 156-41-2

Molecular Formula C₈H₁₀ClN

Molecular Weight 155.62 g/mol

Appearance Colorless to pale yellow liquid

Density 1.112 g/mL at 25 °C

Boiling Point 240–245 °C (atm); 60–65 °C (0.1 mmHg)

pKa ~9.5 (Conjugate acid)

| Solubility | Soluble in DCM, MeOH, DMSO; Slightly soluble in water |[1]

2.2 Hazard Classification (GHS) Note: While some vendors classify this as an Irritant (Category

2), primary amines of this weight often exhibit corrosive properties upon prolonged contact.

This protocol mandates handling standards for Corrosive substances to ensure maximum

safety.

Skin Corrosion/Irritation: Category 1B (Treat as Corrosive)

Serious Eye Damage: Category 1

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation)

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life)

Critical Storage Protocol: The Inert Atmosphere
Imperative
3.1 The Degradation Mechanism: "The Carbonate Trap" The primary failure mode for 2-(4-

Chlorophenyl)ethylamine storage is aerial oxidation and carbamate formation. Primary amines

are nucleophilic; they react rapidly with atmospheric CO₂ to form carbamic acid, which

immediately reacts with another equivalent of amine to form a stable, solid ammonium

carbamate salt.
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Observation: Clear liquid turns cloudy or develops a white crust around the cap.

Consequence: The effective molarity of the liquid decreases, leading to under-loading of

reagents in synthesis and failed stoichiometry.
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(Liquid, Nucleophile)

Carbamic Acid
(Unstable)

+ CO2 (Fast)

Atmospheric CO2
(Electrophile)

Ammonium Carbamate Salt
(White Solid Precipitate)

+ 2nd Amine Eq. Stoichiometric Error
(Low Yields)

Click to download full resolution via product page

Figure 1: Mechanism of amine degradation upon exposure to air. The formation of the

carbamate salt is the primary cause of purity loss.

3.2 Storage Specifications

Atmosphere:Strictly Inert (Argon or Nitrogen). Argon is preferred due to its higher density,

forming a "blanket" over the liquid surface.

Temperature:2°C to 8°C. Refrigeration slows the kinetics of oxidation and side-reactions.

Container: Amber glass vials with Teflon-lined (PTFE) septa caps. Avoid standard

polyethylene caps which are permeable to CO₂ over time.

Secondary Containment: Store the vial inside a desiccator or a sealed jar containing

desiccant (e.g., Drierite) and an oxygen scavenger sachet.

Handling & Transfer Protocol
Objective: Transfer the liquid reagent from the stock bottle to the reaction vessel without

breaking the inert atmosphere chain.

4.1 Required Equipment
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Schlenk line or Nitrogen balloon setup.

Oven-dried glass syringe with a long stainless steel needle (deflected tip preferred).

Septum-sealed reaction vessel (purged).

4.2 Step-by-Step Syringe Transfer Technique

Purge: Ensure the stock bottle of 2-(4-Chlorophenyl)ethylamine is sealed with a septum and

under positive inert gas pressure.

Prepare Syringe: Flush the syringe 3 times with dry Nitrogen/Argon.

Penetrate: Insert the needle through the stock bottle septum.

Pressure Equalization: If not using a Schlenk line, inject a volume of inert gas equal to the

volume of liquid you intend to withdraw to prevent creating a vacuum.

Withdraw: Tilt the bottle and withdraw the required volume. Tip: Draw slightly more than

needed, then push back the excess to remove bubbles.

Transfer: Immediately transfer the needle to the pre-purged reaction vessel septum and

inject.

Seal: Parafilm the stock bottle cap immediately after use.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Receipt
(Check Seal Integrity)

Store @ 4°C
(Under Argon/N2)

Equilibrate to RT
(Prevent condensation)

Before Use

Septum Puncture
(Positive Pressure N2)

Syringe Transfer
(Oven-dried Glass)

Reaction Setup
(Immediate Use)

Purge Headspace & Reseal
(Parafilm)

Stock Bottle

Return

Click to download full resolution via product page

Figure 2: Lifecycle workflow for maintaining reagent integrity from receipt to reaction.

Emergency & Disposal Procedures
5.1 Spill Management

Small Spills (<10 mL): Absorb with vermiculite or dry sand. Do not use sawdust

(combustible). Neutralize the area with a dilute weak acid (e.g., 5% acetic acid) to convert

the amine to a non-volatile salt, then clean with soap and water.
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Large Spills: Evacuate the area. Personnel must wear full-face respirators with amine-

specific cartridges (Type K).

5.2 Exposure Response

Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious water for

15 minutes. Amines adhere strongly to skin; water alone may not suffice immediately.

Eye Contact: Rinse for 15 minutes, lifting eyelids. Do not neutralize with acid; this causes

exothermic damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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